N-(4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[4-[2-(3-fluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C20H18FN3O4S/c1-27-16-6-12(7-17(10-16)28-2)19(26)24-20-23-15(11-29-20)9-18(25)22-14-5-3-4-13(21)8-14/h3-8,10-11H,9H2,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key: IJVYIGSVCSSOLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=CC=C3)F)OC
• Molecular Formula: C20H18FN3O4S
• Molecular Weight: 415.4 g/mol

Description

The compound “N-(4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide” is a complex organic molecule that contains several functional groups and structural features common in pharmaceutical compounds. It includes a thiazole ring, which is a five-membered ring containing nitrogen and sulfur atoms, and a benzamide group, which is a common feature in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several key features, including the thiazole ring, the fluorophenyl group, and the dimethoxybenzamide group. These groups could potentially form various intermolecular interactions, affecting the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase its lipophilicity, potentially affecting its solubility and permeability.

Mechanism of Action

Target of action

Compounds with a thiazole nucleus are known to have various medicinal properties like anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities . The presence of electron-withdrawing groups and amide linkages within the molecule can be considered as a useful template for antitumor activity .

Mode of action

Thiazole nucleus exhibited its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Biochemical pathways

Compounds with similar structures have been shown to interfere with the biosynthesis of bacterial lipids, which could potentially disrupt cell membrane integrity and function .

Result of action

Based on its structural features, it might exert antimicrobial and antitumor effects .

Future Directions

Thiazole derivatives are a focus of ongoing research due to their diverse biological activities. Future studies could explore the potential applications of this compound in medicine, such as its potential antimicrobial or anticancer activity.